N-benzyl-2-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O2S/c1-2-34-21-14-12-20(13-15-21)32-26(23-17-28-24-11-7-6-10-22(23)24)30-31-27(32)35-18-25(33)29-16-19-8-4-3-5-9-19/h3-15,17,28H,2,16,18H2,1H3,(H,29,33)
• InChI Key: JZMAEUDSIKCZTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CC=CC=C3)C4=CNC5=CC=CC=C54
• Molecular Formula: C27H25N5O2S
• Molecular Weight: 483.6 g/mol

Description

Typically, the description of a compound includes its IUPAC name, molecular formula, and molecular weight. The structure of the compound can be determined using various spectroscopic techniques.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, starting from readily available starting materials, to obtain the target molecule. The yield, purity, and stereochemistry of the synthesis are important factors to consider.

Molecular Structure Analysis

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Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The reactivity of the compound can give insights into its possible uses and precautions that need to be taken while handling it.

Physical And Chemical Properties Analysis

This includes studying the compound’s melting point, boiling point, solubility, stability, and other physical and chemical properties.

Safety And Hazards

Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including physical, health, and environmental hazards. It also provides information on safe handling and storage procedures.

Future Directions

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